molecular formula C12H9F2N B8556633 2,3-difluoro-N-phenylaniline

2,3-difluoro-N-phenylaniline

Cat. No. B8556633
M. Wt: 205.20 g/mol
InChI Key: UNDBZBDBTVWUFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3-difluoro-N-phenylaniline is a useful research compound. Its molecular formula is C12H9F2N and its molecular weight is 205.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,3-difluoro-N-phenylaniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,3-difluoro-N-phenylaniline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2,3-difluoro-N-phenylaniline

Molecular Formula

C12H9F2N

Molecular Weight

205.20 g/mol

IUPAC Name

2,3-difluoro-N-phenylaniline

InChI

InChI=1S/C12H9F2N/c13-10-7-4-8-11(12(10)14)15-9-5-2-1-3-6-9/h1-8,15H

InChI Key

UNDBZBDBTVWUFA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)NC2=C(C(=CC=C2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-bromo-2,3-difluorobenzene (0.232 mL, 2.073 mmol), aniline (0.208 mL, 2.280 mmol), Pd2(dba)3 (95 mg, 0.104 mmol), BINAP (194 mg, 0.311 mmol), sodium tert-butoxide (299 mg, 3.11 mmol), and toluene (3 mL) in a sealed vessel under argon was heated in an oil bath at 110° C. overnight. The reaction mixture was filtered through a plug of celite. The filtrate was concentrated and the residue was purified by silica gel column chromatography to give the title compound as a light brown oil (411 mg). LCMS m/z=206.1 [M+H]+; 1H NMR (400 MHz, Methanol-d4) δ ppm 6.53-6.64 (m, 1H), 6.80-6.88 (m, 2H), 6.88-6.95 (m, 1H), 6.95-7.03 (m, 2H), 7.11-7.19 (m, 2H).
Quantity
0.232 mL
Type
reactant
Reaction Step One
Quantity
0.208 mL
Type
reactant
Reaction Step One
Name
Quantity
194 mg
Type
reactant
Reaction Step One
Quantity
299 mg
Type
reactant
Reaction Step One
Quantity
95 mg
Type
catalyst
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One

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